Cas no 2227864-12-0 (methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate
• CAS No: 2227864-12-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6062794
• PubChem ID: 165609073
• Update Time: 2025-05-24

methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate
• EN300-1763014
• 2227864-12-0

• Inchi： 1S/C12H12O3/c1-3-9-4-6-10(7-5-9)11(13)8-12(14)15-2/h1,4-7,11,13H,8H2,2H3/t11-/m0/s1
• InChI Key： DXWFMODTUHPHLD-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3S)-3-(4-Ethynylphenyl)-3-hydroxypropanoate (CAS No. 2227864-12-0)

Methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate (CAS No. 2227864-12-0) is a chiral ester compound with significant potential in pharmaceutical and organic synthesis applications. Its unique structure, featuring an ethynylphenyl group and a hydroxypropanoate moiety, makes it a versatile intermediate for designing bioactive molecules. The compound's S-configuration at the 3-position is particularly noteworthy, as it often enhances stereoselectivity in drug development. Researchers are increasingly exploring its role in asymmetric synthesis and medicinal chemistry, aligning with the growing demand for enantiomerically pure compounds in the pharmaceutical industry.

In recent years, the scientific community has shown heightened interest in methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate due to its potential applications in small-molecule therapeutics. The compound's ethynyl group allows for click chemistry modifications, a trending topic in drug discovery and bioconjugation. This aligns with current industry focus on targeted drug delivery systems and PROTACs (Proteolysis Targeting Chimeras), where modular synthesis is critical. The hydroxypropanoate segment also provides a handle for further derivatization, making it valuable for structure-activity relationship (SAR) studies.

The synthesis of CAS 2227864-12-0 typically involves enantioselective catalysis, a hot research area in green chemistry. Modern protocols emphasize atom economy and catalytic efficiency – key concerns for sustainable pharmaceutical manufacturing. Analytical characterization often employs chiral HPLC and NMR spectroscopy to verify the compound's optical purity, addressing the industry's strict quality control requirements. These aspects resonate with current searches about chiral separation techniques and process optimization in fine chemical production.

From a commercial perspective, methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate has gained attention in the contract research organization (CRO) sector. Its applications span peptide mimetics development and enzyme inhibitor design – two areas frequently queried in scientific databases. The compound's logP value and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies, a trending topic in central nervous system (CNS) drug research.

Stability studies of CAS 2227864-12-0 indicate optimal storage under inert conditions, reflecting broader industry concerns about compound degradation during storage and shipping. This practical consideration addresses frequent search queries about chemical stability best practices. Furthermore, the compound's crystalline form has been characterized by X-ray diffraction, providing valuable data for polymorph screening – a critical step in pharmaceutical formulation development.

In the context of intellectual property landscapes, methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate appears in several patents related to kinase inhibitors and G-protein coupled receptor (GPCR) modulators. This connects with current industry focus on precision medicine and personalized therapeutics. The compound's structural features enable diverse molecular docking possibilities, making it relevant to computational chemistry discussions and virtual screening methodologies.

Environmental considerations for CAS 2227864-12-0 include proper waste management protocols for organic solvents used in its synthesis. This responds to increasing regulatory focus on green chemistry metrics and EHS (environmental, health, and safety) compliance – topics generating substantial search traffic among chemical manufacturers. The compound's biodegradability profile is currently under investigation, addressing growing concerns about persistent organic pollutants in pharmaceutical production.

Looking forward, methyl (3S)-3-(4-ethynylphenyl)-3-hydroxypropanoate shows promise in continuous flow chemistry applications, a transformative approach to chemical manufacturing. Its compatibility with microreactor technology could position it as a candidate for Industry 4.0 pharmaceutical production systems. These forward-looking applications align with searches about process intensification and digital transformation in chemical synthesis.